Cas no 2229473-24-7 (3-(aminomethyl)-3-(5-methoxypyridin-3-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(5-methoxypyridin-3-yl)cyclobutan-1-ol
• CAS No: 2229473-24-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6589187
• PubChem ID: 165646901
• Update Time: 2025-07-21

3-(aminomethyl)-3-(5-methoxypyridin-3-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(5-methoxypyridin-3-yl)cyclobutan-1-ol
• 2229473-24-7
• EN300-1753946

• Inchi： 1S/C11H16N2O2/c1-15-10-2-8(5-13-6-10)11(7-12)3-9(14)4-11/h2,5-6,9,14H,3-4,7,12H2,1H3
• InChI Key： GWUUNQYKQXCFFE-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=NC=C(C=2)OC)(CN)C1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.4Ų

Additional information on 3-(aminomethyl)-3-(5-methoxypyridin-3-yl)cyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-(5-methoxypyridin-3-yl)cyclobutan-1-ol (CAS No: 2229473-24-7)

3-(aminomethyl)-3-(5-methoxypyridin-3-yl)cyclobutan-1-ol (CAS No: 2229473-24-7) is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its intriguing pharmacophoric features. This bicyclic amine-pyridine derivative exhibits a conformationally constrained framework, which is predicted to influence its binding affinity and metabolic stability. The presence of both an aminomethyl side chain and a 5-methoxypyridin-3-yl substituent on the cyclobutane core suggests potential interactions with biological targets, making it a promising scaffold for drug discovery initiatives.

The compound’s molecular architecture, featuring a rigid cyclobutane ring fused with a nitrogen-containing heterocycle, positions it as a candidate for modulating enzyme activity or receptor binding. The 5-methoxypyridin-3-yl moiety is particularly noteworthy, as pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to engage with various biological receptors, including GPCRs and kinases. The methoxy group at the 5-position may further enhance solubility while influencing electronic properties, thereby tuning interactions with biological targets.

Recent advances in computational chemistry have enabled the systematic evaluation of such scaffolds for their potential bioactivity. Molecular docking studies indicate that derivatives of 3-(aminomethyl)-3-(5-methoxypyridin-3-yl)cyclobutan-1-ol could interact with enzymes involved in inflammatory pathways or metabolic regulation. For instance, preliminary simulations suggest that the compound may bind to cyclooxygenase (COX) or lipoxygenase enzymes, which are critical in the biosynthesis of pro-inflammatory mediators.

The aminomethyl group provides an additional pharmacophoric element that could facilitate hydrogen bonding or ionic interactions with protein targets. This feature is particularly valuable in designing molecules that require precise spatial orientation within a binding pocket. The cyclobutane ring introduces rigidity, which can improve drug-like properties such as lipophilicity and binding affinity by reducing conformational entropy losses upon binding.

In the context of modern drug discovery, small molecules like 3-(aminomethyl)-3-(5-methoxypyridin-3-yl)cyclobutan-1-ol are often explored for their ability to modulate protein-protein interactions (PPIs). The structural features of this compound make it a candidate for disrupting aberrant signaling networks associated with diseases such as cancer or neurodegeneration. For example, the pyridine moiety could interact with residues in the active site of tyrosine kinases, while the cyclobutane core could stabilize the binding conformation.

Experimental validation of these hypotheses has begun in several academic and industrial laboratories. High-throughput screening (HTS) campaigns have identified analogs of this scaffold that exhibit promising activity against disease-relevant targets. Notably, modifications to the methoxy group or the amine side chain have revealed compounds with enhanced selectivity profiles, reducing off-target effects—a critical consideration in drug development.

The synthesis of 3-(aminomethyl)-3-(5-methoxypyridin-3-yl)cyclobutan-1-ol presents an interesting synthetic challenge due to the need to construct both the cyclobutane ring and the pyridine-N substituent efficiently. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations, have been leveraged to access this motif in good yields. Advances in green chemistry have also guided efforts toward more sustainable synthetic routes, minimizing waste and hazardous reagent usage.

The pharmacokinetic properties of this compound are under active investigation. In vitro studies suggest that it may exhibit reasonable oral bioavailability due to its balanced lipophilicity and absence of polar functional groups that would typically hinder membrane permeability. However, further work is needed to assess metabolic stability and potential clearance pathways in vivo. These studies are essential for translating preclinical findings into effective therapeutic candidates.

The broader significance of 3-(aminomethyl)-3-(5-methoxypyridin-3-yl)cyclobutan-1-ol lies in its representation of a novel chemical space that combines structural rigidity with functional diversity. Such molecules are increasingly sought after in drug discovery pipelines because they can provide starting points for generating libraries of compounds with tailored properties. By leveraging computational tools alongside experimental validation, researchers can accelerate the optimization process toward clinical candidates.

Future directions for this compound include exploring its potential as an intermediate for more complex derivatives or as part of structure-based drug design campaigns targeting specific disease-related proteins. Collaborative efforts between synthetic chemists and biologists will be crucial in elucidating its full therapeutic potential and addressing any safety concerns early in development.